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For Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive overview of the core physical properties of
manganese bromide (MnBrz), an inorganic compound with significant applications in chemical
synthesis, materials science, and electronics. This guide is intended for a technical audience
and focuses on presenting quantitative data, experimental methodologies, and structural
relationships.

Introduction

Manganese(ll) bromide is an inorganic salt that exists in several forms, most notably as an
anhydrous compound and various hydrates.[1][2] Its paramagnetic nature and role as a
precursor for manganese-based catalysts and magnetic materials make a thorough
understanding of its physical properties essential for research and development.[3][4] This
guide summarizes key physical data for anhydrous and hydrated forms of manganese(ll)
bromide.

Physical and Chemical Properties

Manganese bromide is typically a pink or rose-colored crystalline solid.[5][6] The anhydrous
form is particularly hygroscopic, readily absorbing moisture from the air.[1][7] It is highly soluble
in water and soluble in other polar solvents.[8][9]

Quantitative Data for Anhydrous Manganese(ll) Bromide
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The physical properties of anhydrous manganese(ll) bromide (MnBr2) are summarized in the

table below.

Property Value References

Chemical Formula MnBr2 [10][11]

Molecular Weight 214.75 g/mol [10][12]
Pale-pink to rose-colored

Appearance ) [31[5][10]
crystalline powder/chunks

Melting Point 698 °C (1288 °F; 971 K) [2][10]

Boiling Point 1027 °C (1881 °F; 1300 K) [2][10]

Density 4.385 g/cm3 at 25 °C [8][10]

Solubility in Water 146 g/100 mL at 20 °C [2][13]
Trigonal, Cadmium lodide

Crystal Structure [5116][14]
(CdI2) type

Space Group P-3m1 [2][14]

Magnetic Susceptibility (x) +13,900 x 10~¢ cm3/mol [2][13]

Quantitative Data for Hydrated Manganese(ll) Bromide

Manganese(ll) bromide forms several stable hydrates, most commonly the tetrahydrate. The

properties of these hydrated forms differ significantly from the anhydrous salt.

© 2025 BenchChem. All rights reserved.

2/10

Tech Support


https://legacy.babcock.edu.ng/oer/lecture_notes/Chemistry/General%20Chemistry%20Manual.pdf
https://www.solubilityofthings.com/experiment-exploring-solubility-how-much-salt-and-sugar-can-dissolve-water
https://legacy.babcock.edu.ng/oer/lecture_notes/Chemistry/General%20Chemistry%20Manual.pdf
https://faculty.uml.edu/james_hall/84124/solubility.htm
https://pubs.acs.org/doi/pdf/10.1021/ed062p167
https://www2.chemistry.msu.edu/courses/cem415/CEM415,%202017/Experiments/Magnetic%20Susceptibility.pdf?list=PLnEQfEiSza7A2yiSG8sun5YGxJ1sg0Rwe
https://legacy.babcock.edu.ng/oer/lecture_notes/Chemistry/General%20Chemistry%20Manual.pdf
https://www.researchgate.net/publication/226870238_Determination_of_the_density_of_solids
https://legacy.babcock.edu.ng/oer/lecture_notes/Chemistry/General%20Chemistry%20Manual.pdf
https://www.researchgate.net/publication/226870238_Determination_of_the_density_of_solids
https://legacy.babcock.edu.ng/oer/lecture_notes/Chemistry/General%20Chemistry%20Manual.pdf
https://fountainheadpress.com/assets/determiningsolubilityofanunknownsaltatvarioustemperatures_wm.pdf
https://legacy.babcock.edu.ng/oer/lecture_notes/Chemistry/General%20Chemistry%20Manual.pdf
https://www.researchgate.net/publication/226870238_Determination_of_the_density_of_solids
https://chem.libretexts.org/Bookshelves/Organic_Chemistry/Organic_Chemistry_Lab_Techniques_(Nichols)/06%3A_Miscellaneous_Techniques/6.02%3A_Boiling_Point/6.2B%3A_Step-by-Step_Procedures_for_Boiling_Point_Determination
https://www2.chemistry.msu.edu/courses/cem415/CEM415,%202017/Experiments/Magnetic%20Susceptibility.pdf?list=PLnEQfEiSza7A2yiSG8sun5YGxJ1sg0Rwe
https://webs.anokaramsey.edu/chemistry/Chem1062/Labs/Solubility/Solubility%20Curves-S13.pdf
http://www.fizika.si/magnetism/TransitionMetals-HighSpin_LowSpin.pdf
https://www.researchgate.net/publication/226870238_Determination_of_the_density_of_solids
http://www.fizika.si/magnetism/TransitionMetals-HighSpin_LowSpin.pdf
https://www.researchgate.net/publication/226870238_Determination_of_the_density_of_solids
https://chem.libretexts.org/Bookshelves/Organic_Chemistry/Organic_Chemistry_Lab_Techniques_(Nichols)/06%3A_Miscellaneous_Techniques/6.02%3A_Boiling_Point/6.2B%3A_Step-by-Step_Procedures_for_Boiling_Point_Determination
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b082022?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

Manganese(ll) Bromide

Property References
Tetrahydrate

Chemical Formula MnBr2:4H20 [1][15]

Molecular Weight 286.81 g/mol [15][16]
Pale pink to light red crystalline

Appearance ] [1]
solid

Melting Point 64 °C (decomposes) [2][16]

o Highly soluble; increases with

Solubility in Water [1]

temperature

Other known hydrates include the dihydrate (MnBr2:2H20) and the hexahydrate (MnBr2:6H20).
[1][17]

Caption: Relationship between anhydrous and hydrated forms of manganese bromide.

Crystal Structure

The crystal structure of anhydrous MnBr:z is of the cadmium iodide (Cdlz) type, which consists
of a layered arrangement.[6] Within this structure, Mn2* cations are octahedrally coordinated by
six Br~ anions. These octahedra share edges to form two-dimensional sheets that are stacked
with van der Waals forces between the layers.[6] The dihydrate, MnBr2-2H20, features
polymeric chains of metal and bromine atoms, with water molecules occupying the remaining
octahedral positions and providing hydrogen bonds to link adjacent chains.[17]
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Simplified Crystal Structure Representation

Anhydrous MnBr2 (Layered Structure) MnBr2:2H20 (Polymeric Chain)
[Br] --- [Mn2*] --- [Br~] ...-Br-Mn(Hz20)2-Br-...
Van der Waals Gap Hydrogen Bonds
[Br] --- [Mn2*] --- [Br™] ...-Br-Mn(Hz20)2-Br-...

Click to download full resolution via product page

Caption: Conceptual diagram of anhydrous vs. dihydrate crystal structures.

Experimental Protocols

The determination of the physical properties of manganese bromide involves several standard
analytical techniques. Given the hygroscopic nature of the anhydrous form, special handling,
such as the use of a glovebox or desiccator, is required for accurate measurements.[7][18]

Melting and Boiling Point Determination

The melting point of a solid is determined by heating a small, powdered sample in a capillary
tube and observing the temperature range from the first appearance of liquid to complete
liquefaction.[19][20]

o Sample Preparation: A small amount of finely powdered, dry manganese bromide is packed
into a glass capillary tube to a height of 2-3 mm.[15] For hygroscopic samples, this should be
done in a dry atmosphere.[18]

o Apparatus: A calibrated melting point apparatus (e.g., Mel-Temp or Thiele tube) is used.[19]
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Measurement: The sample is heated at a steady, slow rate (e.g., 1-2 °C per minute) near the
expected melting point.[19]

Data Recording: The temperature at which the first droplet of liquid appears and the
temperature at which the sample becomes completely liquid are recorded as the melting
range.[15]

Boiling point determination for high-melting inorganic salts like MnBr2 is less common in
standard labs and is typically performed using specialized high-temperature equipment. A
common method for liquids is distillation, where the temperature of the vapor in equilibrium with
the boiling liquid is measured.[13][21]

Solubility Determination

The solubility of manganese bromide in a solvent like water can be determined by measuring
the amount of solute required to form a saturated solution at a specific temperature.[11][12]

Solution Preparation: A known mass of manganese bromide is added incrementally to a
known volume of distilled water in a thermostatically controlled vessel.[11]

Equilibration: The mixture is stirred continuously at a constant temperature until the solution
is saturated (i.e., no more salt dissolves).[8]

Analysis: A sample of the supernatant liquid is carefully removed, weighed, and then
evaporated to dryness. The mass of the remaining solid residue is measured.

Calculation: The solubility is calculated as the mass of dissolved solute per a given mass or
volume of the solvent (e.g., g/100 mL).[12] This process is repeated at various temperatures
to construct a solubility curve.[8]

Density Determination

The density of a crystalline solid can be determined by measuring the volume of a known mass
of the substance. The displacement method (Archimedes' principle) is commonly used.[10][22]

o Mass Measurement: A known mass of manganese bromide crystals is accurately weighed
using an analytical balance.[22]
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e Volume Measurement: A graduated cylinder is filled with a non-reactive liquid in which MnBrz
is insoluble (e.g., an inert hydrocarbon). The initial volume is recorded.

» Displacement: The weighed solid is carefully added to the liquid, and the new volume is
recorded. The difference between the final and initial volumes gives the volume of the solid.
[22]

o Calculation: Density is calculated by dividing the mass of the solid by its measured volume.
[10]

Crystal Structure Determination (Single-Crystal X-ray
Diffraction)

Single-crystal X-ray diffraction is the definitive method for determining the precise three-
dimensional arrangement of atoms in a crystal.[23][24]
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Workflow for Single-Crystal X-ray Diffraction
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Caption: A generalized workflow for crystal structure determination via XRD.

© 2025 BenchChem. All rights reserved. 7/10 Tech Support


https://www.benchchem.com/product/b082022?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b082022?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

o Crystal Growth: A high-quality single crystal of manganese bromide is grown from a
solution.[24]

e Mounting: The crystal is mounted on a goniometer head in the diffractometer.[23]

o Data Collection: The crystal is irradiated with a monochromatic X-ray beam while being
rotated. The diffracted X-rays are detected, and their intensities and positions are recorded.
[23][25]

» Structure Solution and Refinement: The diffraction data is used to calculate an electron
density map of the unit cell, from which the atomic positions are determined. This initial
model is then refined to best fit the experimental data.[1]

Magnetic Susceptibility Measurement

The magnetic susceptibility, which indicates how a material responds to an applied magnetic
field, is a key property of paramagnetic substances like MnBr2.[4] Methods like the Guoy
balance or Evans balance are commonly used.[9][14][26]

o Sample Preparation: A known mass of the powdered sample is packed into a sample tube.

o Measurement (Evans Balance): The sample tube is suspended between the poles of a
permanent magnet on a balance.[14] The interaction of the paramagnetic sample with the
magnetic field creates a force.

» Detection: This force causes a slight deflection of the balance beam. A current is passed
through a coil to restore the beam to its original position.[14]

» Calculation: The current required for this restoration is proportional to the magnetic
susceptibility of the sample, from which the molar magnetic susceptibility (x) can be
calculated.[5]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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